Cas no 874990-58-6 (3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester
• CAS No: 874990-58-6
• MF: C₂₀H₂₂FNO₂
• MW: 327.392589092255
• CID: 1909174
• PubChem ID: 12922293
• Update Time: 2025-05-23

3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester
• SCHEMBL2782549
• 874990-58-6
• F1911-4129
• (3SR,4RS) 1-Benzyl-4-(4-fluoro-phenyl)-pyrrolidine-3-carboxylic acid ethyl ester
• ethyl 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylate
• G79065
• ethyl trans-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylate
• ABXZOFRXQMFYAS-UHFFFAOYSA-N

• Inchi： 1S/C20H22FNO2/c1-2-24-20(23)19-14-22(12-15-6-4-3-5-7-15)13-18(19)16-8-10-17(21)11-9-16/h3-11,18-19H,2,12-14H2,1H3
• InChI Key： ABXZOFRXQMFYAS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CN(CC2C=CC=CC=2)CC1C(=O)OCC

Computed Properties

• Exact Mass: 327.16345711g/mol
• Monoisotopic Mass: 327.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester

3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester (CAS No. 874990-58-6): A Comprehensive Overview

3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester, identified by its CAS number 874990-58-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluorophenyl group and a phenylmethyl (benzyl) group in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The ethylester functionality in the molecule not only influences its solubility and metabolic stability but also plays a crucial role in modulating its interactions with biological targets. This compound has been extensively studied for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The fluorine atom in the fluorophenyl moiety is particularly noteworthy, as fluorine substitution often enhances the bioavailability and binding affinity of pharmaceutical compounds.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. The structural motif of 3-pyrrolidinecarboxylic acid provides a versatile platform for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. Researchers have been particularly interested in exploring the pharmacological potential of this compound due to its ability to interact with multiple biological targets.

In the context of CNS disorders, 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester has shown promise as a potential lead compound for the development of new treatments. Studies have indicated that this compound may exhibit properties similar to those of known CNS-active agents, making it a valuable candidate for further investigation. The fluorophenyl group is believed to enhance its ability to cross the blood-brain barrier, which is a critical factor for effective CNS drug delivery.

The phenylmethyl (benzyl) group in the molecule contributes to its binding affinity by providing hydrophobic interactions with biological targets. This feature has been exploited in various drug design strategies to improve receptor binding and efficacy. Additionally, the ethylester moiety can be hydrolyzed into the corresponding carboxylic acid derivative under physiological conditions, which may influence its pharmacokinetic profile and biological activity.

Current research efforts are focused on optimizing the structure-activity relationships (SAR) of this compound to enhance its therapeutic potential. By modifying various functional groups within the molecule, scientists aim to develop derivatives with improved selectivity, potency, and reduced side effects. Computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process.

The synthesis of 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to ensure high yield and purity, which are essential for subsequent pharmacological evaluation. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure compounds, as stereochemistry can significantly impact biological activity.

Pharmacokinetic studies are crucial for assessing the absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles of this compound. Preliminary data suggest that 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester exhibits favorable pharmacokinetic properties when tested in preclinical models. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent.

The future prospects of this compound are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical trials and ultimately bringing new treatments to patients in need. The versatility of pyrrolidine derivatives as pharmacological scaffolds ensures that compounds like 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-1-(phenylmethyl)-, ethylester will continue to be a subject of intense scientific investigation.